Cas no 2153871-05-5 (3-(2,2-dimethylbutyl)azetidin-3-ol)
3-(2,2-dimethylbutyl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,2-dimethylbutyl)azetidin-3-ol
- 2153871-05-5
- EN300-1753640
-
- Inchi: 1S/C9H19NO/c1-4-8(2,3)5-9(11)6-10-7-9/h10-11H,4-7H2,1-3H3
- InChI Key: RQUNYUSZLMMPMC-UHFFFAOYSA-N
- SMILES: OC1(CNC1)CC(C)(C)CC
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.3Ų
3-(2,2-dimethylbutyl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1753640-0.05g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1753640-0.1g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1753640-0.25g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1753640-0.5g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1753640-1.0g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1753640-2.5g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1753640-5.0g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 5g |
$3520.0 | 2023-05-23 | ||
| Enamine | EN300-1753640-10.0g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 10g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1753640-1g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1753640-5g |
3-(2,2-dimethylbutyl)azetidin-3-ol |
2153871-05-5 | 5g |
$3520.0 | 2023-09-20 |
3-(2,2-dimethylbutyl)azetidin-3-ol Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3-(2,2-dimethylbutyl)azetidin-3-ol
3-(2,2-Dimethylbutyl)azetidin-3-ol (CAS No. 2153871-05-5): A Comprehensive Overview
3-(2,2-Dimethylbutyl)azetidin-3-ol (CAS No. 2153871-05-5) is a specialized azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidin-3-ol core and 2,2-dimethylbutyl side chain, exhibits intriguing chemical properties that make it valuable for various applications. In this article, we delve into its molecular structure, synthesis, potential uses, and the latest research trends surrounding this compound.
The molecular formula of 3-(2,2-dimethylbutyl)azetidin-3-ol is C9H19NO, with a molecular weight of 157.25 g/mol. Its structure features a four-membered azetidine ring substituted with a hydroxyl group at the 3-position and a 2,2-dimethylbutyl moiety. This combination of functional groups contributes to its reactivity and potential as a building block in organic synthesis. Researchers have explored its utility in the development of novel pharmaceutical intermediates and bioactive molecules, particularly in the field of central nervous system (CNS) drug discovery.
One of the most frequently asked questions about 3-(2,2-dimethylbutyl)azetidin-3-ol is its role in modern drug development. Recent studies suggest that azetidine derivatives like this compound are gaining traction due to their ability to modulate G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders. The compound's lipophilic nature and steric hindrance from the 2,2-dimethylbutyl group may influence its pharmacokinetic properties, making it a candidate for further investigation.
In the context of green chemistry and sustainable synthesis, 3-(2,2-dimethylbutyl)azetidin-3-ol has been explored as a potential intermediate for eco-friendly catalytic processes. Its synthesis often involves ring-closing reactions or nucleophilic substitutions, with researchers optimizing routes to minimize waste and improve yields. The compound's stability under various conditions also makes it a versatile candidate for high-throughput screening in drug discovery pipelines.
From a commercial perspective, the demand for 3-(2,2-dimethylbutyl)azetidin-3-ol is driven by its applications in custom synthesis and contract research organizations (CROs). Suppliers and manufacturers highlight its purity (>98%) and availability in both research and bulk quantities. The compound's CAS number, 2153871-05-5, is frequently searched in chemical databases, reflecting its growing relevance in academic and industrial settings.
Looking ahead, the future of 3-(2,2-dimethylbutyl)azetidin-3-ol appears promising, with ongoing studies exploring its potential in neuroprotective agents and anti-inflammatory therapies. Its structural features align with current trends in fragment-based drug design, where small, rigid molecules like azetidines are used to target specific protein pockets. As research progresses, this compound may emerge as a key player in next-generation therapeutics.
For researchers and chemists interested in 3-(2,2-dimethylbutyl)azetidin-3-ol, it is essential to consider its handling and storage conditions. While not classified as hazardous, standard laboratory precautions should be followed. The compound is typically stored under inert conditions to preserve its stability, and its solubility profile (e.g., in organic solvents like dichloromethane or tetrahydrofuran) should be noted for experimental planning.
In summary, 3-(2,2-dimethylbutyl)azetidin-3-ol (CAS No. 2153871-05-5) represents a fascinating case study in the intersection of medicinal chemistry and materials science. Its unique structure and versatile applications underscore its importance in contemporary research. Whether you're investigating its synthetic pathways or exploring its biological activity, this compound offers ample opportunities for innovation and discovery.
2153871-05-5 (3-(2,2-dimethylbutyl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)